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Compound of Interest

Compound Name: YM 900

Cat. No.: B1683505

Introduction

YM-900 is a potent and selective antagonist of the Neurokinin 1 (NK1) receptor, a G protein-
coupled receptor that binds the neuropeptide Substance P. The interaction between Substance
P and the NK1 receptor is implicated in a variety of physiological and pathological processes,
including inflammation, pain transmission, and cell proliferation. Consequently, YM-900 has
emerged as a valuable pharmacological tool for investigating the roles of the NK1 receptor in
diverse cellular contexts. This document provides detailed application notes and protocols for
the use of YM-900 in cell culture experiments, aimed at researchers, scientists, and drug
development professionals.

Mechanism of Action

YM-900 exerts its effects by competitively inhibiting the binding of Substance P to the NK1
receptor. This blockade prevents the activation of downstream signaling cascades, which can
include the mobilization of intracellular calcium, the activation of protein kinase C (PKC), and
the stimulation of the mitogen-activated protein kinase (MAPK) pathway. The precise
downstream consequences of NK1 receptor antagonism by YM-900 can vary depending on the
cell type and the specific signaling pathways active in that context.

Data Presentation

The following table summarizes key quantitative data for the use of YM-900 in various cell
culture applications. It is important to note that optimal concentrations and incubation times
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may vary depending on the specific cell line, experimental conditions, and desired outcome.

Parameter Value Cell Line(s) Application
Working ] General NK1 receptor
] 10 nM - 10 pM Various )
Concentration Range antagonism
IC50 (Inhibition of 0.2 nM CHO cells expressing Receptor binding
~0.2n
Substance P binding) human NK1 receptor assays

Short-term signaling
Incubation Time 30 min - 72 hours Dependent on assay to long-term

proliferation

Stock solution
Solvent DMSO N/A )
preparation

Experimental Protocols

Here, we provide detailed methodologies for key experiments utilizing YM-900.
Protocol 1: Inhibition of Substance P-Induced Calcium Mobilization

This protocol is designed to assess the ability of YM-900 to block Substance P-mediated
increases in intracellular calcium concentration.

Materials:

o Cells expressing the NK1 receptor (e.g., U-373 MG, CHO-NK1R)
e Cell culture medium

e Fura-2 AM or other suitable calcium indicator dye

e Substance P

e YM-900

o Hanks' Balanced Salt Solution (HBSS) or other suitable buffer
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e Fluorometric imaging plate reader or fluorescence microscope

Procedure:

o Cell Seeding: Seed cells onto a 96-well black-walled, clear-bottom plate at an appropriate
density to achieve 80-90% confluency on the day of the experiment.

e Dye Loading: Wash the cells once with HBSS. Incubate the cells with Fura-2 AM (e.g., 5 uM
in HBSS) for 30-60 minutes at 37°C.

e Washing: Wash the cells twice with HBSS to remove extracellular dye.

e YM-900 Pre-incubation: Add YM-900 at various concentrations (e.g., 1 nM to 10 uM) to the
wells and incubate for 15-30 minutes at 37°C. Include a vehicle control (DMSO).

e Substance P Stimulation: Place the plate in the fluorometric reader. Record baseline
fluorescence for a short period. Add Substance P (at a concentration known to elicit a robust
response, e.g., 100 nM) to all wells simultaneously.

o Data Acquisition: Continuously record the fluorescence intensity at the appropriate excitation
and emission wavelengths for Fura-2 (e.g., excitation at 340 nm and 380 nm, emission at
510 nm) for several minutes to capture the calcium transient.

o Data Analysis: Calculate the ratio of fluorescence intensities (e.g., 340/380 nm) to determine
the intracellular calcium concentration. Plot the peak calcium response as a function of YM-
900 concentration to determine the IC50 value.

Protocol 2: Assessment of Anti-proliferative Effects

This protocol evaluates the effect of YM-900 on the proliferation of cancer cells that express the
NK1 receptor.

Materials:

o Cancer cell line known to express the NK1 receptor (e.g., various glioma, melanoma, or
neuroblastoma cell lines)

o Complete cell culture medium
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e YM-900

o Cell proliferation assay reagent (e.g., MTT, WST-1, or CellTiter-Glo®)
o 96-well cell culture plates

Procedure:

o Cell Seeding: Seed cells into a 96-well plate at a low density (e.g., 1,000-5,000 cells/well)
and allow them to adhere overnight.

e YM-900 Treatment: The next day, replace the medium with fresh medium containing various
concentrations of YM-900 (e.g., 100 nM to 10 uM). Include a vehicle control (DMSO).

 Incubation: Incubate the cells for 24, 48, or 72 hours, depending on the cell line's doubling
time.

o Proliferation Assay: At the end of the incubation period, add the cell proliferation reagent to
each well according to the manufacturer's instructions.

o Data Acquisition: Measure the absorbance or luminescence using a plate reader.

o Data Analysis: Normalize the data to the vehicle control to determine the percentage of
viable cells. Plot cell viability as a function of YM-900 concentration to determine the G150
(concentration for 50% growth inhibition).

Visualizations

Signaling Pathway of NK1 Receptor and Inhibition by YM-900
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Caption: YM-900 blocks Substance P binding to the NK1 receptor.

Experimental Workflow for Assessing Anti-proliferative Effects
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Caption: Workflow for cell proliferation assays using YM-900.
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 To cite this document: BenchChem. [Unraveling the Cellular Applications of YM-900: A
Detailed Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683505#ym-900-dosage-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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